Cas no 2228578-00-3 ({2,2-dimethyl-3-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropyl}methanamine)

• Product Name: {2,2-dimethyl-3-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropyl}methanamine
• CAS No: 2228578-00-3
• MF: C₁₃H₁₇N₅
• MW: 243.307581663132
• CID: 6258831
• PubChem ID: 165948990
• Update Time: 2025-10-31

{2,2-dimethyl-3-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {2,2-dimethyl-3-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropyl}methanamine
• EN300-1770166
• {2,2-dimethyl-3-[3-(1H-1,2,3,4-tetrazol-5-yl)phenyl]cyclopropyl}methanamine
• 2228578-00-3

• Inchi： 1S/C13H17N5/c1-13(2)10(7-14)11(13)8-4-3-5-9(6-8)12-15-17-18-16-12/h3-6,10-11H,7,14H2,1-2H3,(H,15,16,17,18)
• InChI Key： BVOJRVMDMQOIAE-UHFFFAOYSA-N
• SMILES： NCC1C(C2C=CC=C(C3N=NNN=3)C=2)C1(C)C

Computed Properties

• Exact Mass: 243.14839556g/mol
• Monoisotopic Mass: 243.14839556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 80.5Ų

Additional information on {2,2-dimethyl-3-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropyl}methanamine

Introduction to {2,2-dimethyl-3-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropyl}methanamine (CAS No. 2228578-00-3)

{2,2-dimethyl-3-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropyl}methanamine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2228578-00-3, represents a unique molecular structure that combines a cyclopropyl ring with a phenyl group substituted at the 3-position by a tetrazole moiety. The presence of the tetrazole group introduces a remarkable level of reactivity and potential biological activity, making this compound a subject of intense study in drug discovery and development.

The structural framework of {2,2-dimethyl-3-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropyl}methanamine is meticulously designed to explore novel pharmacological pathways. The cyclopropyl ring is known for its stability and ability to engage in favorable interactions with biological targets, while the phenyl ring provides additional spatial and electronic properties that can modulate binding affinity. The tetrazole group at the 3-position is particularly noteworthy, as it is a well-documented pharmacophore in medicinal chemistry, often associated with anti-inflammatory, antiviral, and anticancer activities.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of {2,2-dimethyl-3-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropyl}methanamine with various biological targets. These studies suggest that the compound may exhibit inhibitory effects on enzymes and receptors involved in critical cellular processes. For instance, preliminary docking studies have indicated that this compound could interact with enzymes such as kinases and phosphodiesterases, which are often implicated in diseases like cancer and neurodegenerative disorders.

The synthesis of {2,2-dimethyl-3-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropyl}methanamine presents unique challenges due to its complex structural features. However， recent innovations in synthetic methodologies have made it possible to construct this molecule with high precision and yield. Techniques such as transition-metal-catalyzed cross-coupling reactions and directed ortho-metalation strategies have been employed to install the tetrazole group and other functional moieties efficiently. These advances have not only facilitated the production of this compound but also opened up new avenues for exploring related derivatives.

In vitro studies have begun to unravel the pharmacological profile of {2,2-dimethyl-3-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropyl}methanamine. Initial experiments have shown promising results in terms of its ability to modulate inflammatory pathways. The tetrazole group appears to play a crucial role in mediating these effects by interacting with specific proteins and enzymes involved in the inflammatory response. Additionally， preliminary toxicity assays suggest that the compound exhibits low toxicity at relevant concentrations， making it a potentially safe candidate for further development.

The potential therapeutic applications of {2,2-dimethyl-3-3-(1H-1， 2， 3， 4-tetrazol -5 -y l)phen ylcyc loprop ylmeth anami ne } are broad and exciting. Given its structural features， this compound could be developed into a novel therapeutic agent for conditions such as cancer、 inflammation、 and neurodegenerative diseases. The ability of the tetrazole group to engage with biological targets suggests that it may be particularly effective in modulating pathways that are dysregulated in these conditions.

Future research directions include further exploration of the compound's pharmacological activity through both in vitro and in vivo studies。 Investigating its mechanism of action will be crucial for understanding how it interacts with biological systems and for identifying potential side effects。 Additionally， exploring derivative structures may lead to compounds with enhanced potency or selectivity， which could translate into more effective therapies.

The development of {2， 2-dimethyl -3 - 3-( 1 H - 1 ， 2 ， 3 ， 4 -tet ra z ol -5 -y l )phen ylcyc lo prop ylmeth anami ne } represents a significant step forward in pharmaceutical chemistry。 Its unique structure and promising pharmacological properties make it a valuable candidate for further investigation。 As research continues to uncover new insights into its behavior， this compound has the potential to contribute to the development of innovative treatments for various diseases.